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Compound of Interest

Compound Name: Tavaborole

Cat. No.: B1682936 Get Quote

The safe and compliant disposal of Tavaborole, an oxaborole antifungal, is critical for ensuring

laboratory safety, environmental protection, and regulatory adherence. Given that Tavaborole
topical solution is a flammable liquid, proper handling and disposal procedures are paramount

to mitigate risks of fire and environmental contamination. This guide provides detailed, step-by-

step instructions for researchers, scientists, and drug development professionals on the proper

disposal of Tavaborole and associated waste materials.

The primary directive for Tavaborole disposal is to adhere to all local, regional, national, and

international regulations. Under no circumstances should Tavaborole waste be disposed of via

sewer systems or drains.

Hazard Identification and Data
Tavaborole in its common topical solution form (5%) is classified as a hazardous material

primarily due to its flammable solvent base. Understanding its properties is the first step in safe

handling and disposal.
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Characteristic Data Source

Product Name Tavaborole topical solution, 5%

Active Ingredient Tavaborole, 5% (w/w)

Hazard Class 3 (Flammable Liquid)

Proper Shipping Name
ETHYL ALCOHOL

SOLUTIONS

UN Identification No. UN1170

Packing Group II

Primary Hazard
Highly flammable liquid and

vapor

Step-by-Step Disposal Protocol for Laboratory
Settings
This protocol outlines the standard procedure for handling and disposing of Tavaborole waste,

including pure substance, solutions, and contaminated lab materials.

Step 1: Waste Identification and Segregation Identify all waste streams containing Tavaborole.

This includes expired or unused solutions, contaminated personal protective equipment (PPE)

such as gloves, and any materials used for spill cleanup. This pharmaceutical waste must be

segregated from other laboratory waste streams, including regular trash, biohazardous waste,

and radioactive materials.

Step 2: Proper Waste Containment

Liquid Waste: Collect liquid Tavaborole waste in a dedicated, leak-proof, and properly

sealed container. The container must be compatible with flammable liquids and clearly

labeled as "Hazardous Waste: Tavaborole (Ethyl Alcohol Solution), Flammable."

Solid Waste: Place contaminated solids (e.g., absorbent pads, gloves, empty vials) into a

suitable, sealed container. Contaminated packaging should be disposed of in the same

manner as the unused product.
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Step 3: Safe On-site Storage Store the sealed waste containers in a designated hazardous

waste accumulation area within the laboratory. This area must be well-ventilated and away

from all sources of ignition, heat, and open flames. Ensure liquid waste containers are placed

in secondary containment to prevent spills.

Step 4: Arrange for Professional Disposal The disposal of Tavaborole waste must be handled

by professionals. Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to schedule a pickup. Do not attempt to treat

or dispose of this chemical waste through standard laboratory procedures like sink disposal or

autoclaving.

Protocol for Accidental Spills and Decontamination
In the event of a spill, immediate and appropriate action is required to ensure safety and

prevent environmental release.

1. Evacuate and Ventilate:

Evacuate all non-essential personnel from the immediate spill area.

Eliminate all potential sources of ignition.

Ensure the area is well-ventilated to disperse flammable vapors.

2. Use Appropriate PPE:

Before addressing the spill, equip yourself with proper personal protective equipment,

including safety goggles, chemical-resistant gloves, and a lab coat. For large spills,

respiratory protection may be necessary.

3. Contain and Absorb the Spill:

Contain the spill using dikes or inert absorbent materials such as sand, earth, or universal

binders. Do not use combustible materials like sawdust.

4. Clean and Decontaminate:
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Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

labeled container for proper disposal.

Decontaminate the spill surface by scrubbing with alcohol and then wiping clean.

5. Dispose of Cleanup Materials:

All materials used for the cleanup, including PPE, are considered hazardous waste and must

be disposed of according to the disposal protocol outlined above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tavaborole waste in a laboratory environment.

To cite this document: BenchChem. [Proper Disposal of Tavaborole: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682936#tavaborole-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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